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Introduction

Dodecyl methyl sulfoxide (DDMSO), with the chemical formula C13H2s0S, is a long-chain
organosulfur compound. It has gained traction in synthetic chemistry as a high-boiling, odorless
alternative to dimethyl sulfoxide (DMSO), particularly in oxidation reactions like the Swern and
Corey-Kim oxidations.[1][2] Its application as an analytical standard is primarily centered on its
use as a high-purity reagent and in chromatographic methods where its physical properties are
advantageous. This technical guide provides an in-depth overview of the spectral properties of
DDMSO, offering a reference for its characterization and use in research and drug
development.

While direct, comprehensive spectral data for dodecyl methyl sulfoxide is not readily
available in the public domain, this guide compiles information on its precursor, dodecyl methyl
sulfide, and the closely related dimethyl sulfoxide. This comparative data, coupled with
generalized experimental protocols, provides a robust framework for the analytical
characterization of DDMSO.

Physicochemical Properties

A summary of the key physicochemical properties of dodecyl methyl sulfoxide is presented
below.
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Property Value Reference(s)
CAS Number 3079-30-9 [3]

Molecular Formula C13H280S

Molecular Weight 232.43 g/mol

Melting Point 59-63 °C [1]

Form Solid

SMILES String CCCCCCCCCCCCSs(0)=0

InChi Key CJIPDBKNETSCHCH-

UHFFFAOYSA-N

Synthesis of Dodecyl Methyl Sulfoxide

Dodecyl methyl sulfoxide is typically synthesized by the oxidation of its precursor, dodecyl
methyl sulfide.[1] A common method for this transformation is the use of sodium periodate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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